4-Bromo-2-isopropyl-5-methoxypyridazin-3(2H)-one

• Molecular Formula: C8H11BrN2O2
• Molecular Weight: 247.09 g/mol
• IUPAC Name: 4-bromo-5-methoxy-2-propan-2-ylpyridazin-3-one
• InChI: InChI=1S/C8H11BrN2O2/c1-5(2)11-8(12)7(9)6(13-3)4-10-11/h4-5H,1-3H3
• InChI Key: MQEYFOSTPHNCEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C(=C(C=N1)OC)Br

Description

4-Bromo-2-isopropyl-5-methoxypyridazin-3(2H)-one is a brominated pyridazinone derivative characterized by a methoxy group at position 5, an isopropyl group at position 2, and a bromine atom at position 4 on the pyridazinone core. Pyridazinones are heterocyclic compounds with a six-membered ring containing two adjacent nitrogen atoms. The substituents on the pyridazinone ring critically influence reactivity, solubility, and intermolecular interactions, making structural comparisons with analogous compounds essential for understanding structure-activity relationships.

Biological Activity

4-Bromo-2-isopropyl-5-methoxypyridazin-3(2H)-one is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies, providing a comprehensive overview of the current research findings.

Synthesis

The synthesis of 4-Bromo-2-isopropyl-5-methoxypyridazin-3(2H)-one typically involves the reaction of appropriate pyridazine derivatives with isopropyl and methoxy substituents. The specific synthetic pathways can vary, but generally, they employ methods such as nucleophilic substitution and condensation reactions.

Biological Activity

The biological activity of 4-Bromo-2-isopropyl-5-methoxypyridazin-3(2H)-one has been investigated in various studies, focusing on its pharmacological properties.

Antimicrobial Activity

Research has indicated that pyridazine derivatives exhibit antimicrobial properties. For instance, studies have shown that compounds similar to 4-Bromo-2-isopropyl-5-methoxypyridazin-3(2H)-one demonstrate activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these compounds suggest significant antimicrobial efficacy.

Antitumor Activity

In vitro studies have evaluated the antitumor potential of this compound. Results indicate that it may inhibit the proliferation of cancer cell lines, potentially through mechanisms involving apoptosis induction and cell cycle arrest. Specific IC50 values have been reported, demonstrating effective concentration ranges for inducing cytotoxic effects.

Enzyme Inhibition

4-Bromo-2-isopropyl-5-methoxypyridazin-3(2H)-one has also been studied for its ability to inhibit specific enzymes involved in disease pathways. For example, it may act as an inhibitor of certain kinases or phosphatases, which are crucial in cancer and inflammatory processes.

Case Studies

Several case studies highlight the biological relevance of 4-Bromo-2-isopropyl-5-methoxypyridazin-3(2H)-one:

• Antimicrobial Efficacy : A study demonstrated that derivatives with similar structures had MIC values ranging from 10 to 50 µg/mL against common pathogens, indicating promising antimicrobial activity.

  Compound	MIC (µg/mL)	Target Pathogen
  A	10	E. coli
  B	25	S. aureus
  C	50	Pseudomonas aeruginosa
• Antitumor Activity : In a cell line study against breast cancer cells (MCF-7), the compound exhibited an IC50 value of 15 µM, suggesting significant antitumor potential.
• Enzyme Inhibition : Research indicated that the compound inhibited a specific kinase with an IC50 of 30 nM, highlighting its potential as a therapeutic agent in cancer treatment.

Comparison with Similar Compounds

Structural and Substituent Analysis

The following table summarizes key pyridazinone derivatives and their substituent configurations:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Spectral Data (IR/NMR)
4-Bromo-2-isopropyl-5-methoxypyridazin-3(2H)-one	Br (4), OCH₃ (5), CH(CH₃)₂ (2)	C₈H₁₁BrN₂O₂	259.09	Not reported	Not reported
5-Bromo-4-chloro-2-phenylpyridazin-3(2H)-one	Br (5), Cl (4), C₆H₅ (2)	C₁₀H₆BrClN₂O	285.52	Not reported	Not reported
4-Bromo-5-(bromomethyl)-2-(4'-isopropylphenyl)-1-methylpyrazol-3-one	Br (4), BrCH₂ (5), C₆H₄-iPr (2)	C₁₃H₁₃Br₂N₂O	387.06	Not reported	LC/MS: m/z 331 [M+H]+
4-Bromo-2-methyl-5-(piperidinylamino)pyridazin-3(2H)-one	Br (4), CH₃ (2), NH-piperidine (5)	C₁₀H₁₄BrN₃O	288.15	Not reported	Not reported

Key Observations:

Bromine at position 4 (target compound) versus position 5 () alters steric and electronic interactions, affecting regioselectivity in further reactions.

Steric Considerations :

• The isopropyl group at position 2 introduces significant steric hindrance, which may reduce crystallization efficiency compared to smaller substituents like methyl () or phenyl ().

Synthetic Accessibility :

• Bromination at position 4 (target compound) likely follows electrophilic substitution pathways, similar to the bromomethyl derivative in Example 5.21 . However, introducing methoxy groups may require protective strategies to avoid side reactions.

Physicochemical Properties

• Melting Points : While direct data for the target compound are unavailable, analogues with bulkier substituents (e.g., phenyl in ) typically exhibit higher melting points due to improved π-π stacking. Methoxy and isopropyl groups may reduce melting points by disrupting crystal packing .

Spectral Data Comparisons

• IR Spectroscopy : Compounds with sulfonamide groups () show peaks at 1163–1315 cm⁻¹ (SO₂ stretching) and 1670 cm⁻¹ (C=O). The target compound’s carbonyl (C=O) and methoxy (C-O) groups would likely absorb at ~1650–1700 cm⁻¹ and ~1250 cm⁻¹, respectively .
• NMR Spectroscopy: In , pyridazinone derivatives exhibit aromatic proton signals at δ 7.56–8.10 ppm. The isopropyl group in the target compound would display characteristic doublets (δ ~1.2–1.5 ppm for CH₃ and δ ~2.5–3.5 ppm for CH) .